Cas no 71022-43-0 (3,5-Dinitrobenzyl alcohol)

• Product Name: 3,5-Dinitrobenzyl alcohol
• CAS No: 71022-43-0
• MF: C₇H₆N₂O₅
• MW: 198.13294172287
• MDL: MFCD00007235
• CID: 90520
• PubChem ID: 24851094
• Update Time: 2025-05-22

3,5-Dinitrobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• (3,5-Dinitrophenyl)methanol
• 3,5-Dinitrobenzenemethanol
• 3,5-Dinitrobenzyl alcohol
• Benzenemethanol, 3,5-dinitro-
• 111Z6Y5YNW
• GPHYIQCSMDYRGJ-UHFFFAOYSA-N
• 3,5-dinitrobenzylalcohol
• PubChem20861
• KSC494C8N
• (3,5-Dinitrophenyl)methanol #
• VZ25866
• FCH1117226
• AM808214
• DTXSID90221262
• AS-58468
• CS-0132325
• 3,5-Dinitrobenzyl alcohol, 98%
• InChI=1/C7H6N2O5/c10-4-5-1-6(8(11)12)3-7(2-5)9(13)14/h1-3,10H,4H
• EN300-7410225
• AKOS015913194
• W-104536
• FT-0641323
• 71022-43-0
• EINECS 275-131-1
• SCHEMBL716259
• A914890
• D4144
• UNII-111Z6Y5YNW
• BENZYL ALCOHOL, 3,5-DINITRO-
• SY026001
• AKOS016003059
• MFCD00007235
• NS00037141
• Benzenemethanol,3,5-dinitro-
• (3,5-Dinitro-phenyl)-methanol
• DB-022111

• MDL： MFCD00007235
• Inchi： 1S/C7H6N2O5/c10-4-5-1-6(8(11)12)3-7(2-5)9(13)14/h1-3,10H,4H2
• InChI Key： GPHYIQCSMDYRGJ-UHFFFAOYSA-N
• SMILES： OCC1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 198.02800
• Monoisotopic Mass: 198.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.7
• Topological Polar Surface Area: 112

Experimental Properties

• Color/Form: Yellow powder.
• Density: 1.560±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 88-91 °C (lit.)
• Boiling Point: 335.43°C (rough estimate)
• Flash Point: 183.7±13.0 °C
• Refractive Index: 1.5460 (estimate)
• Solubility: Slightly soluble (2 g/l) (25 º C),
• PSA: 111.87000
• LogP: 2.04170
• Solubility: Not determined

3,5-Dinitrobenzyl alcohol Security Information

• Signal Word：Danger
• Hazard Statement： H301;H315;H319;H335
• Warning Statement： P261;P280;P301+P310;P305+P351+P338;P405;P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S22-S24/25
• Safety Term：S24/25
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 3,5-Dinitrobenzyl alcohol

3,5-Dinitrobenzyl Alcohol: A Comprehensive Overview

3,5-Dinitrobenzyl alcohol, also known by its CAS number 71022-43-0, is a chemical compound that has garnered significant attention in various scientific and industrial fields. This compound is characterized by its unique molecular structure, which includes a benzyl alcohol moiety substituted with two nitro groups at the 3 and 5 positions. The presence of these nitro groups imparts distinctive chemical properties, making it a valuable compound in numerous applications.

The synthesis of 3,5-dinitrobenzyl alcohol involves a series of carefully controlled reactions. One common method involves the nitration of benzyl alcohol derivatives, followed by selective reduction to introduce the hydroxyl group. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and environmental impact. These developments have been extensively documented in recent studies published in prominent chemistry journals.

3,5-Dinitrobenzyl alcohol exhibits remarkable chemical reactivity due to the electron-withdrawing nature of the nitro groups. This makes it an excellent precursor for various organic transformations. For instance, it can undergo nucleophilic substitution reactions to yield derivatives with diverse functionalities. Moreover, its ability to participate in cross-coupling reactions has been leveraged in the synthesis of complex molecules, including pharmaceutical agents and advanced materials.

In terms of applications, 3,5-dinitrobenzyl alcohol has found utility in several industries. In the pharmaceutical sector, it serves as an intermediate in the synthesis of bioactive compounds with potential therapeutic applications. Recent research has highlighted its role in the development of anti-inflammatory and anticancer agents. Additionally, its use in agrochemicals has been explored, with studies demonstrating its potential as a herbicide or fungicide.

The environmental impact of 3,5-dinitrobenzyl alcohol has also been a topic of interest. Studies have shown that under certain conditions, it can undergo biodegradation or photodegradation, reducing its persistence in the environment. However, further research is needed to fully understand its ecological fate and potential risks to aquatic and terrestrial ecosystems.

In conclusion, 3,5-dinitrobenzyl alcohol (CAS No: 71022-43-0) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and reactivity make it an invaluable tool in organic synthesis and material science. As ongoing research continues to uncover new insights into its behavior and potential uses, this compound is poised to play an even more significant role in future scientific advancements.